3-bromo-N-(5-((2-((4-fluorobenzyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 3-bromo-N-[5-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C18H14BrFN4O2S2/c19-13-3-1-2-12(8-13)16(26)22-17-23-24-18(28-17)27-10-15(25)21-9-11-4-6-14(20)7-5-11/h1-8H,9-10H2,(H,21,25)(H,22,23,26)
• InChI Key: DVFWQOBQWFYOLI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(=O)NC2=NN=C(S2)SCC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C18H14BrFN4O2S2
• Molecular Weight: 481.4 g/mol

Description

3-bromo-N-(5-((2-((4-fluorobenzyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C18H14BrFN4O2S2 and its molecular weight is 481.36. The purity is usually 95%.
BenchChem offers high-quality 3-bromo-N-(5-((2-((4-fluorobenzyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-bromo-N-(5-((2-((4-fluorobenzyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy Applications

Compounds with similar structural features, such as zinc phthalocyanines substituted with thiadiazole groups, have been synthesized and characterized. These compounds, due to their spectroscopic, photophysical, and photochemical properties, are useful as photosensitizers in photodynamic therapy, particularly for the treatment of cancer. Their high singlet oxygen quantum yield and appropriate photodegradation quantum yield make them valuable in Type II mechanisms of photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Antioxidant Activities

Benzimidazole derivatives containing thiadiazole rings have been synthesized and screened for their α-glucosidase inhibitory, antimicrobial, and antioxidant activities. Such compounds displayed very good ABTS scavenging activities, indicating potential as antioxidants, as well as notable DPPH scavenging activity. Additionally, specific derivatives were effective against both Gram-positive and Gram-negative bacteria, highlighting their antimicrobial potential (Menteşe, Ülker, & Kahveci, 2015).

Anticancer Studies

A series of Schiff’s bases containing a thiadiazole scaffold and benzamide groups were synthesized and evaluated for their in vitro anticancer activity against several human cancer cell lines. These studies revealed that most of the synthesized compounds exhibited promising anticancer activity, with specific compounds showing comparable GI50 values to the standard drug Adriamycin. This indicates a potential application in anticancer research, particularly for compounds containing benzamide groups coupled with thiadiazole scaffolds (Tiwari et al., 2017).